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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the in vitro investigation of GSK805, a
potent and orally active inhibitor of Retinoic acid receptor-related orphan receptor gamma t
(RORyt). GSK805 serves as a valuable tool for studying the biology of T helper 17 (Th17) cells
and the role of the RORyt signaling pathway in various physiological and pathological
processes, including autoimmune diseases.

GSKB805 acts as an inverse agonist, effectively suppressing RORyt-dependent gene
transcription.[1][2] This leads to the inhibition of Th17 cell differentiation and a reduction in the
secretion of pro-inflammatory cytokines, most notably Interleukin-17 (IL-17).[1][2][3][4][5][6]

Quantitative Data Summary

The following table summarizes the key quantitative data for GSK805 from in vitro studies.
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Key Experimental Protocols

Protocol 1: In Vitro Differentiation of Mouse Naive CD4+
T Cells into Th17 Cells and Inhibition by GSK805

This protocol describes the differentiation of primary mouse naive CD4+ T cells into Th17 cells

and the assessment of the inhibitory effect of GSK805.
Materials:
o GSKB805 (prepare a stock solution in DMSO)

e Naive CD4+ T cell isolation kit (mouse)

* RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin,

and 100 pg/mL streptomycin
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e Anti-mouse CD3¢ antibody

¢ Anti-mouse CD28 antibody

e Recombinant mouse IL-6

e Recombinant human TGF-1

e Anti-mouse IL-4 antibody

¢ Anti-mouse IFN-y antibody

o 96-well cell culture plates

Procedure:

e Plate Coating:

Dilute anti-mouse CD3¢ and anti-mouse CD28 antibodies to a final concentration of 1

o

pg/mL each in sterile PBS.

o

Add 100 pL of the antibody solution to each well of a 96-well plate.

[¢]

Incubate the plate overnight at 4°C.

[¢]

Before use, wash the wells twice with sterile PBS.
¢ Naive CD4+ T Cell Isolation:

o Isolate naive CD4+ T cells from the spleens and lymph nodes of C57BL/6 mice using a
commercially available isolation kit according to the manufacturer's instructions.

e Cell Culture and Treatment:

o Prepare the Th17 polarizing medium: RPMI-1640 supplemented with 20 ng/mL IL-6, 3
ng/mL TGF-1, 1 pug/mL anti-IL-4, and 1 pg/mL anti-IFN-y.[1]

o Resuspend the isolated naive CD4+ T cells in the Th17 polarizing medium at a density of
1 x 1076 cells/mL.
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o Prepare serial dilutions of GSK805 in the Th17 polarizing medium. A final concentration of
0.5 uM is recommended as a starting point.[1][4][5] Include a DMSO vehicle control.

o Add 200 pL of the cell suspension containing the respective GSK805 concentrations or
vehicle control to the antibody-coated wells.

o Incubate the plate for 4 days at 37°C in a 5% CO2 incubator.[1][5]
o Assessment of Th17 Differentiation:

o After the 4-day incubation, the differentiation of Th17 cells can be assessed by measuring
IL-17A production using intracellular cytokine staining followed by flow cytometry (see
Protocol 2) or by analyzing the cell culture supernatant for secreted IL-17A using ELISA.

Protocol 2: Intracellular Cytokine Staining for IL-17A

This protocol is for the detection of intracellular IL-17A in differentiated Th17 cells by flow

cytometry.
Materials:

Differentiated T cells from Protocol 1

e PMA (Phorbol 12-myristate 13-acetate)

e lonomycin

» Brefeldin A (Golgi transport inhibitor)

« FACS buffer (PBS with 2% FBS)

» Fixation/Permeabilization buffer

¢ Fluorochrome-conjugated anti-mouse CD4 antibody

e Fluorochrome-conjugated anti-mouse IL-17A antibody

e Flow cytometer
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Procedure:
e Restimulation:

o Four to six hours before the end of the culture period, add PMA (50 ng/mL), ionomycin
(500 ng/mL), and Brefeldin A (1 pg/mL) to each well.[3][8]

o Incubate for 4-6 hours at 37°C in a 5% CO2 incubator.
o Cell Surface Staining:

Harvest the cells and wash them with FACS buffer.

[e]

o

Resuspend the cells in FACS buffer containing the anti-mouse CD4 antibody.

Incubate for 30 minutes at 4°C in the dark.

[¢]

Wash the cells twice with FACS buffer.

[¢]

¢ Fixation and Permeabilization:

o Resuspend the cells in Fixation/Permeabilization buffer according to the manufacturer's
instructions.

o Incubate for 20-30 minutes at 4°C in the dark.
o Wash the cells with Permeabilization buffer.
e Intracellular Staining:

o Resuspend the fixed and permeabilized cells in Permeabilization buffer containing the
anti-mouse IL-17A antibody.

o Incubate for 30 minutes at 4°C in the dark.
o Wash the cells twice with Permeabilization buffer.

e Flow Cytometry Analysis:
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o Resuspend the cells in FACS buffer.
o Acquire the samples on a flow cytometer.

o Analyze the data by gating on CD4+ T cells and quantifying the percentage of IL-17A+

cells.
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Caption: RORyt Signaling Pathway Inhibition by GSK805.
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Caption: Experimental Workflow for GSK805 In Vitro Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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